Cas no 18766-67-1 (1H-Indole-2-carboxylicacid, 2,3-dihydro-5,6-dihydroxy-, (2S)-)
18766-67-1 structure
Product name:1H-Indole-2-carboxylicacid, 2,3-dihydro-5,6-dihydroxy-, (2S)-
1H-Indole-2-carboxylicacid, 2,3-dihydro-5,6-dihydroxy-, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylicacid, 2,3-dihydro-5,6-dihydroxy-, (2S)-
- (2S)-5,6-dihydroxy-2,3-dihydro-1H-indole-2-carboxylic acid
- LEUCODOPACHROME HYDROCHLORIDE
- VP 14637
- cyclo-DOPA
- leukodopachrome
- Leucodopachrome
- LeucodopachroMe Hydrochloride Discontinued
- (S)-5,6-Dihydroxy-2,3-dihydro-1H-indole-2-carboxylic acid
- (S)-2,3-Dihydro-5,6-dihydroxy-1H-indole-2-carboxylic acid
- 1H-Indole-2-carboxylic acid, 2,3-dihydro-5,6-dihydroxy-, (S)-
- L-2-carboxy-2,3-dihydro-5,6-dihydroxyindole
- 2,3-Dihydro-5,6-dihydroxyindole-2-carboxylate
- 18766-67-1
- 2-Carboxy-2,3-dihydro-5,6-dihydroxyindole
- Q15491505
- cyclodopa
- (S)-5,6-dihydroxyindoline-2-carboxylic acid
- CHEBI:60872
- (S)-2-carboxy-5,6-dihydroxyindoline
- SCHEMBL10276636
- DTXSID80172072
- C05604
- 18791-20-3
-
- Inchi： InChI=1S/C9H9NO4/c11-7-2-4-1-6(9(13)14)10-5(4)3-8(7)12/h2-3,6,10-12H,1H2,(H,13,14)
- InChI Key： JDWYRSDDJVCWPB-UHFFFAOYSA-N
- SMILES： OC1=C(O)C=C2C(CC(C(O)=O)N2)=C1
Computed Properties
- Exact Mass: 195.053
- Monoisotopic Mass: 195.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.8A^2
- XLogP3: 0.9
Experimental Properties
- Density: 1.578
- Boiling Point: 534.2°Cat760mmHg
- Flash Point: 276.9°C
- Refractive Index: 1.685
- LogP: -0.037
1H-Indole-2-carboxylicacid, 2,3-dihydro-5,6-dihydroxy-, (2S)- Related Literature
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Xi-jun Wang,Xin Gao,Ai-hua Zhang,Fang-fang Wu,Guang-li Yan,Hui Sun RSC Adv. 2019 9 32141
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2. Combined solid-state NMR, FT-IR and computational studies on layered and porous materialsGeo Paul,Chiara Bisio,Ilaria Braschi,Maurizio Cossi,Giorgio Gatti,Enrica Gianotti,Leonardo Marchese Chem. Soc. Rev. 2018 47 5684
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Harry Anderson Rivera Tito,Gerardo Hernández-Sosa,Carlos Romero-Nieto,Elzbieta Regulska,Nils Jürgensen,Johannes Zimmermann,Karim Salazar-Salinas,María Esther Quintana Caceda RSC Adv. 2020 10 36695
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Natália Martins,Custódio Lobo Roriz,Patricia Morales,Lillian Barros,Isabel C. F. R. Ferreira Food Funct. 2017 8 1357
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Agnieszka Kumorkiewicz-Jamro,Tomasz ?wiergosz,Katarzyna Sutor,Aneta Spórna-Kucab,S?awomir Wybraniec Nat. Prod. Rep. 2021 38 2315
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